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Compound of Interest

Compound Name: Thiazovivin

Cat. No.: B611337 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to dissolving and preparing a stock solution of

Thiazovivin, a potent Rho-associated coiled-coil containing protein kinase (ROCK) inhibitor.[1]

[2] Thiazovivin is instrumental in enhancing the survival of human embryonic stem cells

(hESCs) and induced pluripotent stem cells (iPSCs), particularly after single-cell dissociation,

and improving the efficiency of iPSC generation.[3][4]

Thiazovivin Properties
Thiazovivin is a selective and cell-permeable small molecule that plays a crucial role in cell

polarity, contraction, and actin cytoskeleton reorganization by inhibiting the ROCK signaling

pathway.[1][2] Its ability to stabilize E-cadherin and enhance cell-extracellular matrix (ECM)

adhesion makes it a valuable tool in stem cell research.[3][5]

Table 1: Chemical and Physical Properties of Thiazovivin
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Property Value Reference(s)

Chemical Name

N-(phenylmethyl)-2-(4-

pyrimidinylamino)-4-

thiazolecarboxamide

[1][6]

Alternative Names Tzv [7]

Molecular Formula C₁₅H₁₃N₅OS [1][6]

Molecular Weight 311.36 g/mol [3][6]

Appearance
A crystalline solid; Off-white to

light yellow powder
[1][3]

Purity ≥98% [1][6]

CAS Number 1226056-71-8 [1][6]

Solubility and Recommended Solvents
Thiazovivin exhibits low solubility in aqueous media but is soluble in organic solvents.[1][7]

Dimethyl sulfoxide (DMSO) is the most commonly recommended solvent for preparing stock

solutions.[6][8][9] It is crucial to use anhydrous or newly opened DMSO, as hygroscopic DMSO

can negatively impact solubility.[3][10]

Table 2: Solubility of Thiazovivin

Solvent Solubility Reference(s)

DMSO ≥30 mg/mL (≥96.35 mM) [3]

Up to 100 mM [6][9]

14 mg/mL [7]

Absolute Ethanol ≤ 3.2 mM [1]

~1 mg/mL [7]

Dimethyl Formamide ~10 mg/mL [7]

DMSO:PBS (pH 7.2) (1:1) ~0.5 mg/mL [7]
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Experimental Protocol: Preparation of a 10 mM
Thiazovivin Stock Solution
This protocol details the steps for preparing a 10 mM stock solution of Thiazovivin in DMSO.

This concentration is suitable for most cell culture applications, with final working

concentrations typically ranging from 0.5 µM to 10 µM.[9]

Materials:

Thiazovivin powder (e.g., 1 mg)

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes

Pipettes and sterile pipette tips

Procedure:

Preparation: Before opening, gently tap the vial of Thiazovivin to ensure all the powder is at

the bottom.[9]

Reconstitution:

To prepare a 10 mM stock solution from 1 mg of Thiazovivin (MW: 311.36 g/mol ), add

321.2 µL of DMSO to the vial.[1][6][9]

For other desired stock concentrations, adjust the volume of DMSO accordingly (see Table

3).

Dissolution:

Cap the vial and vortex briefly to mix.

To facilitate complete dissolution, warm the solution to 37°C for 3-5 minutes.[6][9] Visually

inspect the solution to ensure no precipitate is present.

Aliquoting and Storage:
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Once fully dissolved, dispense the stock solution into smaller, single-use aliquots in sterile

microcentrifuge tubes. This helps to avoid repeated freeze-thaw cycles.[1][9]

Store the aliquots at -20°C for long-term storage (stable for at least one year) or at -80°C

(stable for up to two years).[3][8][9] Protect from light.[6][8][9]

For short-term use (up to one month), the dissolved compound can be stored at 4°C.[8]

[11]

Table 3: Volume of DMSO for Different Stock Concentrations (for 1 mg of Thiazovivin)

Desired Stock Concentration Volume of DMSO to Add

1 mM 3212 µL

2 mM 1606 µL

5 mM 642.4 µL

10 mM 321.2 µL

Table adapted from Miltenyi Biotec datasheet.[9]

Use in Cell Culture:

Thaw the required aliquot at 37°C.[9]

To prevent precipitation, pre-warm the cell culture medium before adding the reconstituted

Thiazovivin.[6][9]

The final concentration of DMSO in the cell culture medium should not exceed 0.1% to 0.5%

to avoid cellular toxicity.[1][6][9]

Diagrams
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Experimental Workflow: Thiazovivin Stock Solution Preparation

Start: Thiazovivin Powder Prepare Vial
(Tap to collect powder)

Add Anhydrous DMSO
(e.g., 321.2 µL for 10 mM from 1 mg)

Dissolve
(Warm to 37°C for 3-5 min)

Aliquot into
Single-Use Tubes

Store
(-20°C or -80°C, protect from light) Ready for Use

Click to download full resolution via product page

Caption: Workflow for preparing Thiazovivin stock solution.
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Thiazovivin's Role in the Rho/ROCK Signaling Pathway
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Caption: Thiazovivin inhibits ROCK, leading to increased cell survival.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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